Cas no 1609401-23-1 (1-isopropyl-3-pyrrolidinone hydrochloride)

• Product Name: 1-isopropyl-3-pyrrolidinone hydrochloride
• CAS No: 1609401-23-1
• MF: C₇H₁₄ClNO
• MW: 163.645161151886
• MDL: MFCD28024805
• CID: 4608427
• Update Time: 2025-10-30

1-isopropyl-3-pyrrolidinone hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Isopropyl-3-pyrrolidinone hydrochloride
• 1-Isopropylpyrrolidin-3-one hydrochloride
• 1-propan-2-ylpyrrolidin-3-one;hydrochloride
• 1-Isopropylpyrrolidin-3-onehydrochloride
• 1-isopropyl-3-pyrrolidinone hydrochloride

• MDL： MFCD28024805
• Inchi： 1S/C7H13NO.ClH/c1-6(2)8-4-3-7(9)5-8;/h6H,3-5H2,1-2H3;1H
• InChI Key： XVPWTCPMVAFQPR-UHFFFAOYSA-N
• SMILES： Cl.O=C1CCN(C1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 120
• Topological Polar Surface Area: 20.3

Additional information on 1-isopropyl-3-pyrrolidinone hydrochloride

Comprehensive Overview of 1-isopropyl-3-pyrrolidinone hydrochloride (CAS No. 1609401-23-1)

1-isopropyl-3-pyrrolidinone hydrochloride (CAS No. 1609401-23-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its pyrrolidinone core and isopropyl substitution, is widely utilized in the synthesis of bioactive molecules. Its unique structural features make it a valuable intermediate in drug discovery, particularly for targeting neurological and metabolic disorders.

The growing interest in 1-isopropyl-3-pyrrolidinone hydrochloride is reflected in its frequent appearance in scientific literature and patent applications. Researchers are particularly intrigued by its potential applications in central nervous system (CNS) therapeutics, where its pyrrolidinone moiety plays a critical role in modulating receptor activity. Additionally, its hydrochloride salt form enhances solubility, making it more suitable for formulation development.

One of the most searched questions related to this compound is: "What are the synthetic routes for 1-isopropyl-3-pyrrolidinone hydrochloride?" The synthesis typically involves the reaction of 3-pyrrolidinone with isopropyl halides under controlled conditions, followed by salt formation with hydrochloric acid. This process is optimized for high yield and purity, ensuring compliance with pharmaceutical standards.

Another hot topic in the context of CAS No. 1609401-23-1 is its role in green chemistry. With increasing emphasis on sustainable practices, researchers are exploring eco-friendly catalysts and solvents for its production. This aligns with the broader trend of minimizing environmental impact in chemical manufacturing.

The compound's physicochemical properties, such as melting point, solubility, and stability, are frequently queried in academic and industrial settings. These properties are critical for its application in drug formulation and delivery systems. For instance, its solubility profile makes it suitable for both oral and injectable formulations, broadening its utility in medicinal chemistry.

In recent years, 1-isopropyl-3-pyrrolidinone hydrochloride has also been investigated for its potential in catalysis and material science. Its structural versatility allows it to act as a ligand or building block in the development of novel materials. This interdisciplinary appeal further underscores its importance in modern research.

From an SEO perspective, keywords like "pyrrolidinone derivatives," "isopropyl-substituted compounds," and "pharmaceutical intermediates" are highly relevant to this compound. These terms are often searched by chemists, pharmacologists, and industry professionals seeking detailed information on its applications and synthesis.

In conclusion, 1-isopropyl-3-pyrrolidinone hydrochloride (CAS No. 1609401-23-1) represents a multifaceted compound with broad applicability in science and industry. Its ongoing exploration in drug discovery, green chemistry, and material science ensures its continued relevance in cutting-edge research. As advancements in these fields progress, this compound is poised to play an even more pivotal role in innovation.